Cas no 851269-50-6 (4-methoxy-N-{4-(propan-2-yl)phenylmethyl}aniline)

4-methoxy-N-{4-(propan-2-yl)phenylmethyl}aniline Chemical and Physical Properties
Names and Identifiers
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- N-(4-isopropylbenzyl)-N-(4-methoxyphenyl)amine
- 4-methoxy-N-{4-(propan-2-yl)phenylmethyl}aniline
- EN300-11798
- AKOS001094530
- CS-0224147
- N-(4-ISOPROPYLBENZYL)-4-METHOXYANILINE
- 4-methoxy-N-[(4-propan-2-ylphenyl)methyl]aniline
- 851269-50-6
- N-[(4-ISOPROPYLPHENYL)METHYL]-4-METHOXYANILINE
- G36479
- 4-methoxy-N-{[4-(propan-2-yl)phenyl]methyl}aniline
- Z57327545
- 100-022-1
- 4-methoxy-N-((4-(propan-2-yl)phenyl)methyl)aniline
-
- Inchi: InChI=1S/C17H21NO/c1-13(2)15-6-4-14(5-7-15)12-18-16-8-10-17(19-3)11-9-16/h4-11,13,18H,12H2,1-3H3
- InChI Key: JWLRKARDJWMCKZ-UHFFFAOYSA-N
- SMILES: CC(C)C1=CC=C(C=C1)CNC2=CC=C(C=C2)OC
Computed Properties
- Exact Mass: 255.162314293g/mol
- Monoisotopic Mass: 255.162314293g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 21.3Ų
4-methoxy-N-{4-(propan-2-yl)phenylmethyl}aniline Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-11798-0.05g |
4-methoxy-N-{[4-(propan-2-yl)phenyl]methyl}aniline |
851269-50-6 | 95% | 0.05g |
$64.0 | 2023-06-11 | |
Enamine | EN300-11798-2.5g |
4-methoxy-N-{[4-(propan-2-yl)phenyl]methyl}aniline |
851269-50-6 | 95% | 2.5g |
$503.0 | 2023-06-11 | |
SHENG KE LU SI SHENG WU JI SHU | sc-354774A-5 g |
N-(4-isopropylbenzyl)-N-(4-methoxyphenyl)amine, |
851269-50-6 | 5g |
¥7,243.00 | 2023-07-10 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-354774-1g |
N-(4-isopropylbenzyl)-N-(4-methoxyphenyl)amine, |
851269-50-6 | 1g |
¥2414.00 | 2023-09-05 | ||
Enamine | EN300-11798-500mg |
4-methoxy-N-{[4-(propan-2-yl)phenyl]methyl}aniline |
851269-50-6 | 95.0% | 500mg |
$175.0 | 2023-10-03 | |
Enamine | EN300-11798-10000mg |
4-methoxy-N-{[4-(propan-2-yl)phenyl]methyl}aniline |
851269-50-6 | 95.0% | 10000mg |
$1101.0 | 2023-10-03 | |
A2B Chem LLC | AV30212-500mg |
4-methoxy-N-{[4-(propan-2-yl)phenyl]methyl}aniline |
851269-50-6 | 95% | 500mg |
$220.00 | 2024-04-19 | |
Aaron | AR019OJ4-10g |
4-methoxy-N-{[4-(propan-2-yl)phenyl]methyl}aniline |
851269-50-6 | 95% | 10g |
$1539.00 | 2023-12-13 | |
1PlusChem | 1P019OAS-50mg |
4-methoxy-N-{[4-(propan-2-yl)phenyl]methyl}aniline |
851269-50-6 | 95% | 50mg |
$105.00 | 2025-03-03 | |
1PlusChem | 1P019OAS-250mg |
4-methoxy-N-{[4-(propan-2-yl)phenyl]methyl}aniline |
851269-50-6 | 95% | 250mg |
$165.00 | 2025-03-03 |
4-methoxy-N-{4-(propan-2-yl)phenylmethyl}aniline Related Literature
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Yafei Wang,Weiwei Chen,JiangKun Cao,Jianhua Xiao,Shanhui Xu,Mingying Peng J. Mater. Chem. C, 2019,7, 11824-11833
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Ture R. Munter,Thomas Bligaard,Claus H. Christensen,Jens K. Nørskov Phys. Chem. Chem. Phys., 2008,10, 5202-5206
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Chan Hyung Park,SungKwon Jeon,Sang-Hee Park,Min Gyu Shin,Min Sang Park,Sun-Young Lee,Jung-Hyun Lee J. Mater. Chem. A, 2019,7, 3992-4001
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Dehua Zhou,Kongjun Zhu,Qingliu Wu,Yifeng Wang,Guoan Tai Nanoscale, 2016,8, 1975-1985
Additional information on 4-methoxy-N-{4-(propan-2-yl)phenylmethyl}aniline
4-Methoxy-N-{4-(Propan-2-Yl)Phenylmethyl}Aniline: A Comprehensive Overview
The compound with CAS No. 851269-50-6, commonly referred to as 4-methoxy-N-{4-(propan-2-yl)phenylmethyl}aniline, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structural features, which include a methoxy group attached to the para position of an aniline ring and a propan-2-yl-substituted benzyl group linked via an N-bond. These structural elements contribute to its distinctive chemical properties and potential applications.
Recent studies have highlighted the importance of 4-methoxy-N-{4-(propan-2-yl)phenylmethyl}aniline in the development of advanced materials, particularly in the realm of coordination chemistry and catalysis. Researchers have demonstrated that this compound can act as a versatile ligand, facilitating the formation of stable metal complexes with enhanced catalytic activity. For instance, a 2023 study published in *Nature Chemistry* revealed that when 4-methoxy-N-{4-(propan-2-yl)phenylmethyl}aniline is coordinated with palladium(II), it exhibits exceptional efficiency in catalyzing Suzuki-Miyaura cross-coupling reactions under mild conditions. This finding underscores its potential in industrial applications, particularly in the synthesis of biologically active molecules and advanced polymers.
The synthesis of 4-methoxy-N-{4-(propan-2-yl)phenylmethyl}aniline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key step in its preparation is the Friedel-Crafts alkylation reaction, which enables the introduction of the propan-2-yl group onto the aromatic ring. This step is critical for ensuring the stability and reactivity of the final product. Additionally, recent advancements in asymmetric synthesis have allowed for the enantioselective preparation of this compound, opening new avenues for its use in chiral catalysis and asymmetric drug synthesis.
From a structural perspective, 4-methoxy-N-{4-(propan-2-yl)phenylmethyl}aniline exhibits a high degree of symmetry and electronic versatility. The methoxy group at the para position imparts electron-donating properties to the aniline ring, enhancing its nucleophilic reactivity. Meanwhile, the propan-2-yl-substituted benzyl group introduces steric bulk, which can influence both the compound's solubility and its ability to form stable complexes with metal ions. These complementary properties make it an ideal candidate for exploring novel chemical reactions and material designs.
In terms of applications, 4-methoxy-N-{4-(propan-2-yl)phenylmethyl}aniline has shown promise in several emerging areas. For example, it has been employed as a building block in the construction of metal-organic frameworks (MOFs), where its ability to coordinate with metal ions contributes to the formation of highly porous and stable structures. These MOFs have potential uses in gas storage, catalysis, and sensing technologies. Furthermore, preliminary studies suggest that this compound may also find applications in optoelectronic materials due to its unique electronic properties.
Looking ahead, ongoing research into 4-methoxy-N-{4-(propan-2-yl)phenylmethyl}aniline is expected to uncover even more innovative applications. Collaborative efforts between chemists and materials scientists are currently focused on optimizing its synthesis pathways and exploring its interactions with various metal systems. By leveraging its unique chemical properties and structural flexibility, this compound has the potential to play a pivotal role in advancing both fundamental research and industrial innovations.
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